Cas no 2098078-62-5 (methyl 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetate)

• Product Name: methyl 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetate
• CAS No: 2098078-62-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5728212
• PubChem ID: 121213689
• Update Time: 2025-05-19

methyl 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• AKOS026724160
• F2198-5339
• methyl 2-(1-methyl-3-pyridin-4-ylpyrazol-4-yl)acetate
• 2098078-62-5
• methyl 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetate
• starbld0019970
• 1H-Pyrazole-4-acetic acid, 1-methyl-3-(4-pyridinyl)-, methyl ester

• Inchi： 1S/C12H13N3O2/c1-15-8-10(7-11(16)17-2)12(14-15)9-3-5-13-6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key： GHNLERBOTYMWQR-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CN(C)N=C1C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 380.4±37.0 °C(Predicted)
• pka: 3.49±0.10(Predicted)

Additional information on methyl 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetate

Introduction to Methyl 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetate (CAS No. 2098078-62-5)

Methyl 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetate, identified by its CAS number 2098078-62-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a methyl group, a pyridine ring, and a pyrazole core, which collectively contribute to its unique chemical properties and biological relevance.

The significance of Methyl 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetate lies in its potential as a lead compound for drug discovery. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the pyridin-4-yl moiety enhances the compound's interaction with biological targets, making it a promising candidate for further development. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately, thereby expediting the drug discovery process.

In the realm of medicinal chemistry, the synthesis of heterocyclic compounds like Methyl 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetate remains a challenging yet rewarding endeavor. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have significantly improved the efficiency and scalability of these processes. These advancements have not only facilitated the production of complex molecules but also opened new avenues for exploring their pharmacological potential.

The biological activity of Methyl 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetate has been the focus of numerous preclinical studies. Researchers have investigated its effects on various biological pathways, including enzyme inhibition and receptor binding. Preliminary studies suggest that this compound exhibits promising anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to interact with specific enzymes and receptors makes it a potential candidate for treating neurological disorders. The integration of high-throughput screening technologies has allowed for rapid identification of biologically active compounds, further enhancing the exploration of Methyl 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetate's therapeutic potential.

The pharmacokinetic profile of Methyl 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-4-y acetate is another critical aspect that has been thoroughly examined. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its efficacy and safety in clinical settings. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have provided valuable insights into the metabolic pathways and interactions of this compound with biological systems. These studies have revealed that Methyl 2-(1-methyl -3-(pyridin -4 -yl)-1H -pyrazol -4 -yl)acetate exhibits favorable pharmacokinetic properties, making it a suitable candidate for further clinical development.

The future prospects of Methyl 2-(1-methyl -3-(pyridin -4 -yl)-1H -pyrazol -4 -yl)acetate in pharmaceutical research are vast and multifaceted. Ongoing studies aim to optimize its chemical structure to enhance its bioavailability and reduce potential side effects. Additionally, researchers are exploring novel synthetic routes that could improve the cost-effectiveness and sustainability of its production. Collaborative efforts between academia and industry are crucial in translating laboratory findings into tangible therapeutic solutions. The integration of artificial intelligence (AI) and machine learning (ML) tools has also revolutionized drug discovery by enabling predictive modeling and virtual screening of potential drug candidates.

In conclusion, Methyl 2-(1-methyl -3-(pyridin -4 -yl)-1H -pyrazol -4 -yl)acetate (CAS No. 2098078 -62 -5) represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a promising lead compound for drug development. As research continues to uncover new insights into its biological activities and pharmacokinetic properties, this compound is poised to play a crucial role in the next generation of medicinal innovations.